Cas no 35098-39-6 (N-(1,3-thiazol-2-yl)propanamide)

• Product Name: N-(1,3-thiazol-2-yl)propanamide
• CAS No: 35098-39-6
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 1468236
• PubChem ID: 247650
• Update Time: 2025-04-20

N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-thiazol-2-yl)propanamide
• NSC62637
• NCIOpen2_000089
• AC1Q5NY4
• propanamide, n-2-thiazolyl-
• STK155930
• CTK1C3010
• AC1L6KPW
• Propionamide, N-(2-thiazolyl)-
• N-thiazol-2-yl-propionamide
• 35098-39-6
• SGQYBUJEJYXKCH-UHFFFAOYSA-N
• N-(1,3-Thiazol-2-yl)propanamide #
• DTXSID30289664
• NSC-62637
• DB-344011
• SCHEMBL175217
• AKOS002983614
• Z28173656

• Inchi： 1S/C6H8N2OS/c1-2-5(9)8-6-7-3-4-10-6/h3-4H,2H2,1H3,(H,7,8,9)
• InChI Key： SGQYBUJEJYXKCH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CC)=O

Computed Properties

• Exact Mass: 156.03584
• Monoisotopic Mass: 156.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.283
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.599
• PSA: 41.99
• LogP: 1.56460